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Compound of Interest

Compound Name: Acetyl iodide

Cat. No.: B1581244

Essential Safety and Handling Guide for Acetyl
lodide

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Acetyl iodide. Acetyl iodide is a
highly reactive, corrosive, and toxic chemical that demands rigorous safety protocols to prevent
severe injury or death.[1][2] It is a colorless, fuming liquid that turns brown on exposure to air
and moisture.[3][4]

Immediate Safety Concerns

Acetyl iodide is highly flammable and reacts violently with water, moisture, and bases.[3][4][5]
This reaction is exothermic and releases toxic, corrosive, and flammable gases, such as
hydrogen iodide.[1][2][6] Contact with skin and eyes causes severe burns and damage.[7][8]
Inhalation of its pungent vapors can irritate the lungs and may lead to a build-up of fluid
(pulmonary edema), a delayed medical emergency.[1][3]

Chemical and Physical Properties

A summary of key quantitative data for Acetyl iodide is provided below for easy reference.
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Property Value Source
CAS Number 507-02-8 [31[5]
Molecular Formula C2H3IO [9]
Appearance CoIorIe.ss, .fuming liquid; turns 1]
brown in air
Odor Pungent [1114]
Boiling Point 221°F (105°C) [6]
Water Solubility Decomposes [1][6]
UN Number 1898 [6][10]
Hazard Class 8 (Corrosive) [6][10]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Acetyl iodide. The OSHA
Personal Protective Equipment Standard (29 CFR 1910.132) requires employers to provide
appropriate PPE and training.[3]
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PPE Category

Specification

Rationale

Eye & Face Protection

Safety goggles with
unperforated side shields or a
full-face shield.[5][10]

Protects against splashes and
corrosive vapors that cause

severe eye damage.[7]

Hand Protection

Elbow-length, chemical-
resistant gloves (e.g., Silver
Shield®/4H®, PVC).[5][6]

Prevents severe skin burns
and corrosion upon contact.[5]
[7] Leather items cannot be
decontaminated and must be

destroyed if contaminated.[5]

Body Protection

Chemical-resistant apron and
coveralls (e.g., DuPont
Tychem®).[5][6] Trousers
should be worn outside of
boots.[5]

Protects against skin contact

from spills or splashes.[10]

Respiratory Protection

Work in a certified chemical
fume hood. If exposure limits
are exceeded or in case of a
spill, a NIOSH/MSHA-
approved respirator is
required.[10] A positive-
pressure, self-contained
breathing apparatus (SCBA)
may be necessary for high
concentrations or

emergencies.[5][10]

Protects against inhalation of
toxic and corrosive vapors,
which can cause pulmonary
edema.[2][3]

Operational Plans: Handling and Storage
Standard Operating Procedure for Handling

All work with Acetyl iodide must be conducted in a well-ventilated area, specifically within a

designated chemical fume hood with certified local exhaust ventilation.[5][8]

o Preparation: Before handling, ensure the fume hood is operational, and all required PPE is

correctly worn. Have spill control materials (inert absorbent like sand or vermiculite, and a
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neutralizer like crushed limestone or soda ash) and emergency contact numbers readily
available.[3][5]

Handling: Use only non-sparking tools and grounded equipment to prevent ignition.[8][11]
Keep containers tightly closed when not in use.[5] Avoid all contact with skin, eyes, and
clothing.[8] Do not breathe vapors.[5]

Post-Handling: After use, wash hands and any exposed skin thoroughly.[12] Decontaminate
the work area. Contaminated clothing must be removed immediately and washed before
reuse.[5]
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1. Preparation Phase

Verify Fume Hood Operation

'

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

'

Prepare Spill Kit & Emergency Contacts

Proceed to Handling

2. Handli;g Phase

Work Inside Fume Hood

'

Use Grounded, Non-Sparking Tools

'

Keep Container Tightly Closed

'

Avoid Physical Contact & Inhalation

Complete Work

3. Post-Har;iIing Phase

Securely Close & Store Container

'

Decontaminate Work Area

'

Remove PPE & Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling Acetyl lodide.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1581244?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581244?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Storage Requirements

Proper storage is crucial to prevent dangerous reactions.
» Location: Store in a cool, dry, well-ventilated, and locked area.[5][12]

» Containers: Keep in the original, tightly sealed, and corrosive-resistant container.[5] Protect
containers from physical damage and direct sunlight.[5][12]

e Incompatibilities: Store away from water, moisture, strong bases (like sodium hydroxide),
alcohols, ethers, strong oxidizing agents, and foodstuffs.[3][4][5][12]

Emergency and Disposal Plans
Spill Response Protocol

In the event of a spill, immediate and decisive action is required. The OSHA Hazardous Waste
Operations and Emergency Response Standard (29 CFR 1910.120) may apply.[3]

Evacuate: Immediately evacuate all personnel from the affected area.[3]

 |solate & Ventilate: Secure and control entry to the area. Eliminate all ignition sources
(sparks, flames, heat).[3][11] Ensure the area is well-ventilated.

o Containment: Wearing full PPE (including respiratory protection), contain the spill using an
inert absorbent material like sand, vermiculite, or earth.[5]

o Neutralization: Cautiously neutralize the spilled material with crushed limestone, soda ash, or
lime.[3][6] DO NOT USE WATER or combustible materials like sawdust.[3][6]

o Cleanup: Place the absorbed and neutralized residue into a suitable, labeled, and sealed
container for hazardous waste disposal.[3][5]

o Decontaminate: Wash the spill area thoroughly once the material is removed.[3]
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Evacuate Area Immediately

:

Isolate Area &
Eliminate Ignition Sources

Don Full PPE
(incl. Respiratory Protection)

Contain Spill with
Inert Absorbent (Sand, etc.)

Neutralize with Lime/Soda Ash
(NO WATER)

Collect Residue into
Sealed Hazardous Waste Container

Decontaminate Spill Area

Report Incident
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Caption: Workflow for Responding to an Acetyl lodide Spill.
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First Aid Measures

Immediate medical attention is required for any exposure.[3][5]

» Eye Contact: Immediately flush eyes with large amounts of running water for at least 15-30
minutes, holding eyelids open.[5][11] Remove contact lenses if possible. Seek immediate
medical attention.[3]

o Skin Contact: Immediately remove all contaminated clothing.[7] Wash the affected skin area
with plenty of soap and water.[3][6] Seek immediate medical attention.[3]

 Inhalation: Move the person to fresh air.[7] If breathing has stopped, begin rescue breathing.
If heart action has stopped, begin CPR.[3] Keep the person warm and at rest.[5] Transport to
a medical facility immediately. Medical observation for 24-48 hours is recommended due to
the risk of delayed pulmonary edema.[3]

e Ingestion: Do NOT induce vomiting.[5][7] If the person is conscious, rinse their mouth with
water and have them drink as much water as is comfortable.[5] Never give anything by
mouth to an unconscious person.[5][10] Seek immediate medical attention.[7]

Disposal Plan

Acetyl iodide and any contaminated materials must be treated as hazardous waste.[3]

» Consult your institution's environmental health and safety (EHS) office and local or regional
waste management authorities for specific disposal regulations.[3][5]

» Treatment may involve neutralization at an approved facility, followed by incineration or burial
in a licensed landfill.[5]

» Empty containers must be decontaminated and all label safeguards observed until they are
cleaned or destroyed.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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